Cas no 1603502-87-9 (5-{1-(methylsulfanyl)propan-2-ylamino}pyridine-2-carbonitrile)

• Product Name: 5-{1-(methylsulfanyl)propan-2-ylamino}pyridine-2-carbonitrile
• CAS No: 1603502-87-9
• MF: C₁₀H₁₃N₃S
• MW: 207.295320272446
• CID: 5698529
• PubChem ID: 115681016
• Update Time: 2023-11-24

5-{1-(methylsulfanyl)propan-2-ylamino}pyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1603502-87-9
• 5-((1-(Methylthio)propan-2-yl)amino)picolinonitrile
• EN300-1274213
• 5-{[1-(methylsulfanyl)propan-2-yl]amino}pyridine-2-carbonitrile
• 2-Pyridinecarbonitrile, 5-[[1-methyl-2-(methylthio)ethyl]amino]-
• 5-{1-(methylsulfanyl)propan-2-ylamino}pyridine-2-carbonitrile

• Inchi： 1S/C10H13N3S/c1-8(7-14-2)13-10-4-3-9(5-11)12-6-10/h3-4,6,8,13H,7H2,1-2H3
• InChI Key： JDCKRNUCROQYGO-UHFFFAOYSA-N
• SMILES： S(C)CC(C)NC1C=NC(C#N)=CC=1

Computed Properties

• Exact Mass: 207.08301860g/mol
• Monoisotopic Mass: 207.08301860g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 74Ų

Experimental Properties

• Density: 1.14±0.1 g/cm3(Predicted)
• Boiling Point: 411.6±40.0 °C(Predicted)
• pka: 0.26±0.11(Predicted)